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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl bromide

Cat. No.: B139568 Get Quote

Technical Support Center: 3-
(Trifluoromethyl)benzyl bromide
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with 3-
(Trifluoromethyl)benzyl bromide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-(Trifluoromethyl)benzyl bromide?

A1: 3-(Trifluoromethyl)benzyl bromide is a combustible liquid that causes severe skin burns

and eye damage.[1][2][3][4][5] It is also a lachrymator, meaning it can cause irritation and

tearing of the eyes.[5] The vapors can be irritating to the respiratory system.[5]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: To ensure safety, a comprehensive set of PPE should be worn. This includes tight-sealing

safety goggles, a face shield, chemical-resistant gloves, and protective clothing to prevent skin

exposure.[1][6] A NIOSH-approved respirator with a suitable filter (e.g., type ABEK) is also

recommended, especially when working outside of a fume hood.[6]

Q3: How should I properly store 3-(Trifluoromethyl)benzyl bromide?
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A3: Store the chemical in a tightly closed, original container in a dry, cool, and well-ventilated

area designated for corrosives.[1][3][7] It should be kept away from heat, sparks, open flames,

and other sources of ignition.[1][3] It is also sensitive to light and air, so proper storage

conditions are crucial.[4]

Q4: What materials are incompatible with 3-(Trifluoromethyl)benzyl bromide?

A4: This chemical should not be stored with strong oxidizing agents or strong bases.[1][3][5]

Q5: What should I do in case of accidental skin or eye contact?

A5: For skin contact, immediately remove all contaminated clothing and rinse the affected area

with plenty of water for at least 15 minutes.[1][4][7] For eye contact, immediately rinse with

plenty of water for at least 15 minutes, holding the eyelids open.[1][2] In both cases, seek

immediate medical attention.[1][4]

Q6: What is the proper procedure for cleaning up a small spill?

A6: For a small spill, ensure adequate ventilation and remove all ignition sources.[1] Wear

appropriate PPE, and absorb the spill with an inert absorbent material like sand or silica gel.[1]

Collect the material into a suitable, closed container for disposal.[1]
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Issue Possible Cause Solution

Irritation to eyes or respiratory

tract during handling

Inadequate ventilation or

improper PPE.

Move to a well-ventilated area

or use a chemical fume hood.

[1] Ensure you are wearing

appropriate PPE, including

safety goggles and a

respirator.[6]

Material has changed color or

appears degraded

Improper storage (exposure to

light, air, or moisture).

Do not use the material.

Dispose of it according to your

institution's guidelines. Review

storage procedures to ensure

the container is tightly sealed

and stored in a cool, dark, and

dry place.[4][7]

Container pressure appears to

have built up

Instability of the chemical,

possibly due to contamination

or improper storage.

Handle with extreme caution.

Open the container carefully in

a fume hood, pointing it away

from you.[4]

Quantitative Data Summary
Property Value Source(s)

CAS Number 402-23-3 [3]

Molecular Formula C8H6BrF3 [4]

Molecular Weight 239.03 g/mol [3]

Density 1.565 g/mL at 25 °C

Boiling Point 69 °C / 4 mmHg

Flash Point 88 °C (190.4 °F) - closed cup
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While specific experimental protocols will vary based on the research application, the following

general guidelines should always be followed:

Preparation: Before starting any experiment, ensure that a current Safety Data Sheet (SDS)

for 3-(Trifluoromethyl)benzyl bromide is readily available and has been reviewed.[1]

Engineering Controls: All work with this chemical should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment: Always wear the prescribed PPE, including but not limited to

safety goggles, a face shield, chemical-resistant gloves, and a lab coat.

Dispensing: When transferring or dispensing the chemical, use caution to avoid splashing.

Use appropriate tools and techniques to handle the liquid.

Waste Disposal: All waste materials, including contaminated absorbent materials and empty

containers, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations.

Visual Workflow: Spill Response Protocol
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess Spill Size & Risk

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material

Absorb the Spilled Chemical

Collect Waste into Labeled Container

Decontaminate Area & Equipment

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 3-(Trifluoromethyl)benzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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